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Compound of Interest

1-(2-Chloro-4-
Compound Name:
nitrobenzoyl)piperidine

CAS No.: 331270-56-5

Cat. No.: B401125

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1-(2-Chloro-4-
nitrobenzoyl)piperidine, a compound of interest in medicinal chemistry and synthetic organic
chemistry. Due to its potential as a novel chemical entity, this document outlines its synthesis,
predicted physicochemical properties, potential applications based on related structures, and
essential safety protocols. As a specific CAS number for this compound is not readily available
in public databases, this guide focuses on its synthesis from known precursors.

Compound Identification and Structure

While a dedicated CAS number for 1-(2-Chloro-4-nitrobenzoyl)piperidine is not prominently
listed in major chemical databases, its identity is defined by its chemical structure. It is an
amide formed from the reaction of 2-chloro-4-nitrobenzoyl chloride and piperidine.

Synonyms:

e (2-Chloro-4-nitrophenyl)(piperidin-1-yl)methanone
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Chemical Structure:

Caption: Chemical structure of 1-(2-Chloro-4-nitrobenzoyl)piperidine.

Synthesis of 1-(2-Chloro-4-nitrobenzoyl)piperidine

The most direct and common method for the synthesis of 1-(2-Chloro-4-
nitrobenzoyl)piperidine is the N-acylation of piperidine with 2-chloro-4-nitrobenzoyl chloride.
This reaction is a classic example of nucleophilic acyl substitution.

Reaction Principle

The lone pair of electrons on the nitrogen atom of piperidine acts as a nucleophile, attacking
the electrophilic carbonyl carbon of the 2-chloro-4-nitrobenzoyl chloride. This is followed by the
elimination of the chloride ion, a good leaving group, resulting in the formation of the stable
amide bond. An acid scavenger, typically a tertiary amine like triethylamine or pyridine, is used
to neutralize the hydrochloric acid byproduct.[1]

Proposed Synthetic Workflow
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Caption: Proposed workflow for the synthesis and characterization of 1-(2-Chloro-4-
nitrobenzoyl)piperidine.

Detailed Experimental Protocol

Materials:

e 2-Chloro-4-nitrobenzoyl chloride (CAS: 7073-36-1)
» Piperidine

o Triethylamine (or another suitable base)

e Anhydrous Dichloromethane (DCM)

e Hydrochloric acid (1M solution)

» Saturated sodium bicarbonate solution

e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate or magnesium sulfate
 Silica gel for column chromatography

e Solvents for chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:

In a round-bottom flask, dissolve piperidine (1.0 eq.) and triethylamine (1.2 eq.) in anhydrous
DCM.

Cool the mixture to 0°C in an ice bath with stirring.

In a separate flask, dissolve 2-chloro-4-nitrobenzoyl chloride (1.0 eq.) in anhydrous DCM.

Add the 2-chloro-4-nitrobenzoyl chloride solution dropwise to the piperidine solution at 0°C.
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 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

e Once the reaction is complete, quench by adding water.
o Transfer the mixture to a separatory funnel and separate the organic layer.
e Wash the organic layer sequentially with 1M HCI, saturated NaHCO3 solution, and brine.

o Dry the organic layer over anhydrous Na2S0O4, filter, and concentrate under reduced
pressure to obtain the crude product.

» Purify the crude product by column chromatography on silica gel or by recrystallization from
a suitable solvent system (e.g., ethanol/water).

Physicochemical Properties (Predicted)

Property Predicted Value

Molecular Formula C12H13CIN203

Molecular Weight 268.70 g/mol

Appearance Likely a solid at room temperature

Expected to be soluble in common organic
Solubility solvents like DCM, chloroform, and ethyl

acetate; sparingly soluble in water.

_ _ Expected to be a crystalline solid with a defined
Melting Point ] )
melting point.

Potential Applications in Research and Drug
Development

The piperidine moiety is a privileged scaffold in medicinal chemistry, present in a wide range of
clinically approved drugs.[2][3] The benzoylpiperidine fragment is also a significant
pharmacophore in many bioactive compounds.[4][5] The introduction of a 2-chloro-4-
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nitrobenzoyl group to the piperidine ring creates a molecule with potential for further chemical
modification and biological activity.

CNS-acting agents: Many piperidine derivatives exhibit activity as antipsychotics, analgesics,
and treatments for neurodegenerative diseases like Alzheimer's.[2][6] The benzoylpiperidine
core is a key feature in some serotoninergic and dopaminergic receptor ligands.[4]

Anticancer agents: Substituted benzoylpiperidines have been investigated as inhibitors of
enzymes involved in cancer progression, such as monoacylglycerol lipase (MAGL).[2][4]

Synthetic building block: The nitro group on the aromatic ring can be reduced to an amine,
providing a handle for further functionalization. This allows for the creation of a library of
related compounds for structure-activity relationship (SAR) studies.

Analytical Characterization

To confirm the identity and purity of the synthesized 1-(2-Chloro-4-nitrobenzoyl)piperidine, a
combination of analytical techniques should be employed:[7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR will confirm the
chemical structure by showing the expected signals for the aromatic, piperidine, and
carbonyl groups with appropriate chemical shifts and coupling constants.

Mass Spectrometry (MS): This will determine the molecular weight of the compound and can
provide information about its fragmentation pattern, further confirming the structure.

High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the
final compound.

Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for
the amide carbonyl (C=0) and the nitro (NO2) groups.

Elemental Analysis: This technique determines the percentage composition of carbon,
hydrogen, nitrogen, and chlorine, which should match the calculated values for the molecular
formula.

Safety and Handling
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Precautionary measures are essential when handling the reagents for this synthesis.

e 2-Chloro-4-nitrobenzoyl chloride: This is a corrosive and moisture-sensitive compound. It
should be handled in a fume hood, and personal protective equipment (PPE), including
gloves, safety goggles, and a lab coat, must be worn.[9] Avoid inhalation of its vapors.

» Piperidine: Piperidine is a flammable and toxic liquid.[10] It should also be handled in a fume
hood with appropriate PPE.

e Dichloromethane (DCM): DCM is a volatile and potentially carcinogenic solvent. Use in a
well-ventilated area, preferably a fume hood.

» General Precautions: Always wash hands thoroughly after handling chemicals.[11][12]
Ensure that an eyewash station and safety shower are readily accessible.[11]

Conclusion

1-(2-Chloro-4-nitrobenzoyl)piperidine is a molecule with significant potential for applications
in medicinal chemistry and as a synthetic intermediate. While not readily available
commercially, its synthesis via N-acylation is straightforward. This guide provides a
foundational framework for its preparation, characterization, and safe handling, enabling
researchers to explore its properties and potential applications further.

References
e The Crucial Role of 2-Chloro-4-nitrobenzoyl Chloride in Modern Synthesis. (2026, February

17). Self-published.

o Pharmacological Applications of Piperidine Derivatives. (2023, February 9). Encyclopedia
MDPI.

e The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A
Comprehensive Review. (2024, April 23). MDPI.

o Application Notes and Protocols: N-acylation of Anilines with 4-Acetylpiperidine-1-carbonyl
chloride. (2025). Benchchem.

e Inhibitors of the Glycine Transporter type-2 (GlyT-2)

» Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives
as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer's
Disease. (2025, July 21). MDPI.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL1842606&productDescription=1-ACETYLPIPERIDINE-4-CRBNL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/5msds_0025NrGhs18Div.2sdsPiperidine.pdf
https://pim-resources.coleparmer.com/sds/98555.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1345727121_PIPERIDINEHYDROCHLORIDECASNO6091-44-7MSDS.pdf
https://pim-resources.coleparmer.com/sds/98555.pdf
https://www.benchchem.com/product/b401125/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-2-chloro-4-nitrobenzoyl-piperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b401125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Novel piperidine derivatives. Synthesis and anti-acetylcholinesterase activity of 1-benzyl-4-
[2-(N-benzoylamino)

e SAFETY D

» Application Note: Analytical Methods for the Characterization of N-Methyl-1-(piperidin-4-
YL)methanamine. (2025). Benchchem.

o Material Safety Data Sheet - 1-(2-Chloroethyl)Piperidine Hydrochloride 98%. (2005, October
3). Cole-Parmer.

e Piperidine Safety D

» Piperidine-4-carboxylic acid. Apollo Scientific.

o PIPERIDINE HYDROCHLORIDE CAS NO 6091-44-7 MATERIAL SAFETY D

» Application Notes and Protocols for the Analytical Characterization of Piperidine
Compounds. (2025, December). Benchchem.

e N-acylation of amides through internal nucleophilic ¢

o Characteristics, Biological Properties and Analytical Methods of Piperine: A Review. PubMed.

e Synthesis Characterization and Antimicrobial Activity of N-nitroso-2, 6-Diphenylpiperidin-4-
One Semicarbazone. Longdom Publishing.

e Method for the synthesis of an n-acyl compound without the use of organic solvent or acid
chloride.

e 2-Chloro-4-nitrobenzoyl Chloride | 7073-36-1. Sigma-Aldrich.

» Synthesis, Characterization and Antimicrobial study of piperidine-2,6-diones deriv

e 2-Chloro-4-nitrobenzoyl Chloride | 7073-36-1. TCI AMERICA.

» Synthesis of 2-chloro-4-nitrobenzoyl chloride. PrepChem.com.

e 2-chloro-4-nitrobenzoyl chloride (C7H3CI2ZNO3). PubChemlLite.

e Scholars Research Library. Der Pharma Chemica.

» Synthesis and Reactions of Acid Chlorides. Organic Chemistry Tutor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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